Cas no 1366944-63-9 (2-fluoro-5-(5-oxopyrrolidin-3-yl)benzonitrile)

• Product Name: 2-fluoro-5-(5-oxopyrrolidin-3-yl)benzonitrile
• CAS No: 1366944-63-9
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 5799499
• PubChem ID: 165880466
• Update Time: 2025-10-28

2-fluoro-5-(5-oxopyrrolidin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(5-oxopyrrolidin-3-yl)benzonitrile
• EN300-1867937
• 1366944-63-9

• Inchi： 1S/C11H9FN2O/c12-10-2-1-7(3-8(10)5-13)9-4-11(15)14-6-9/h1-3,9H,4,6H2,(H,14,15)
• InChI Key： GXQOKDFZKHGNPM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C1CNC(C1)=O

Computed Properties

• Exact Mass: 204.06989108g/mol
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.9Ų

Additional information on 2-fluoro-5-(5-oxopyrrolidin-3-yl)benzonitrile

Introduction to 2-Fluoro-5-(5-Oxopyrrolidin-3-yl)benzonitrile (CAS No. 1366944-63-9)

2-Fluoro-5-(5-oxopyrrolidin-3-yl)benzonitrile (CAS No. 1366944-63-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated benzene ring and a pyrrolidinone moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The chemical structure of 2-fluoro-5-(5-oxopyrrolidin-3-yl)benzonitrile can be represented as C₁₁H₉FN₂O, with a molecular weight of approximately 208.19 g/mol. The presence of the fluorine atom and the pyrrolidinone group imparts specific chemical and biological properties to this compound, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 2-fluoro-5-(5-oxopyrrolidin-3-yl)benzonitrile in various therapeutic areas. One notable application is its use as a potential inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits selective inhibition of certain kinases, which are key targets in the treatment of cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-fluoro-5-(5-oxopyrrolidin-3-yl)benzonitrile has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models, suggesting its potential for treating conditions such as rheumatoid arthritis and other inflammatory disorders.

The pharmacokinetic profile of 2-fluoro-5-(5-oxopyrrolidin-3-yl)benzonitrile has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a therapeutic agent. The compound shows good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

Safety and toxicity studies have been conducted to evaluate the potential side effects of 2-fluoro-5-(5-oxopyrrolidin-3-yl)benzonitrile. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety profile in humans.

The synthetic route for the preparation of 2-fluoro-5-(5-oxopyrrolidin-3-yl)benzonitrile has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the pyrrolidinone ring and the introduction of the fluorine atom onto the benzene ring. These synthetic methods are well-documented in the literature and can be adapted for large-scale production if needed.

In conclusion, 2-fluoro-5-(5-oxopyrrolidin-3-yl)benzonitrile (CAS No. 1366944-63-9) is a promising compound with a range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential, with the hope of bringing this compound closer to clinical use.